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Cat. No.: B090936

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Triethylene glycol dinitrate (TEGDN) with
other energetic plasticizers used in low-vulnerability ammunition. The information presented is
based on experimental data from various scientific sources, offering a comprehensive overview
for researchers and professionals in the field.

Introduction to TEGDN and its Role in Low-
Vulnerability Ammunition

Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly favored in the
formulation of low-vulnerability ammunition (LVA) and insensitive munitions (IM).[1][2] Its
primary function is to reduce the sensitivity of explosive formulations to unintended stimuli such
as shock, friction, and heat, thereby enhancing the safety and stability of munitions during
handling, storage, and transportation.[2] TEGDN is being considered as a replacement for
more sensitive traditional plasticizers like nitroglycerin (NG).[1][2] Other alternatives to
nitroglycerin include diethylene glycol dinitrate (DEGDN) and trimethylolethane trinitrate
(TMETN).[3]

Comparative Performance Data

The following tables summarize the key physical, explosive, and sensitivity properties of
TEGDN in comparison to nitroglycerin, DEGDN, and TMETN. Data has been compiled from
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multiple sources to provide a comprehensive overview.

Table 1: Physical and Chemical Properties

. . TMETN
Nitroglycerin .
Property TEGDN (NG) DEGDN (Metriol
Trinitrate)
Chemical
CesH12N20s C3HsN309 CaHsN207 CsH9aN309
Formula
Molecular Weight
240.17[4] 227.09 196.12 255.15[5]
(g/mol)
Pale yellow, oily o Yellowish, oily Colorless, oily
Appearance o Yellow, oily liquid o o
liquid[1] liquid liquid[5]
Density (g/cm3) 1.33[4] 1.591 ~1.4 1.47[5]
Melting Point 13.2 (stable
-19[4] -11.5 -3[1][5]
(°C) form)
Oxygen Balance
-66.6 +3.5 -49.0 -35[5]

(%)

Table 2: Explosive Perf S -

) ) TMETN
Nitroglycerin .
Property TEGDN (NG) DEGDN (Metriol
Trinitrate)
Heat of
_ 725[2] 1616[2] - 1122[5]
Explosion (cal/g)
Detonation ~2000 (heavily
_ _ 7600[2] - 7050[5]
Velocity (m/s) confined)[2]
Detonation Gas
1202[2] 782[2] - -
Volume (I/kg)
Lead Block Test
320[2] 520[2] - -
(cm3/10q)
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ble 3: | Stabili

. . TMETN
Nitroglycerin .
Property TEGDN (NG) DEGDN (Metriol
Trinitrate)
Impact o
o >100 cm (Bureau 47 cm (Picatinny
Sensitivity (2kg ] 15 cm (BAM) -
) of Mines)[2] Arsenal)[5]
weight)
o Unaffected
Friction N Explodes (steel
o (pendulum Very sensitive - ]
Sensitivity o or fiber shoe)[5]
friction test)[2]
Explosion
Temperature (5s, 225[2] 222[2] - 235[5]
OC)
Decomposition
182 50-60 - 182[1][5]

Temperature (°C)

Experimental Protocols

The data presented in this guide is derived from standardized experimental procedures
designed to assess the safety and performance of energetic materials. Below are detailed
methodologies for key experiments.

Impact Sensitivity Testing
Objective: To determine the sensitivity of an energetic material to impact.

Methodology (Based on STANAG 4489 and MIL-STD-1751A):

» Apparatus: A drop-weight impact tester, such as the Bureau of Mines or BAM apparatus, is
used. This consists of a guided drop weight, an anvil, and a sample holder.

o Sample Preparation: A small, precisely weighed amount of the liquid plasticizer (typically 30-
40 mq) is placed in the sample holder.
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e Procedure: A weight (e.g., 2.5 kg) is dropped from a series of predetermined heights onto the
sample.

» Data Analysis: The Bruceton "up-and-down" method is commonly employed. A series of trials
is conducted, with the drop height for each subsequent trial being increased or decreased by
a fixed increment depending on whether the previous trial resulted in a "go" (reaction) or "no-
go" (no reaction). The height at which there is a 50% probability of initiation (Hso) is then
calculated statistically. A higher Hso value indicates lower impact sensitivity.

Friction Sensitivity Testing
Objective: To determine the sensitivity of an energetic material to frictional stimuli.

Methodology (Based on STANAG 4487):

o Apparatus: A friction testing apparatus, such as the BAM or ABL friction machine, is used.
This typically involves a fixed pin or shoe and a movable, weighted plate.

o Sample Preparation: A small amount of the test material is spread evenly on the test plate.

o Procedure: The weighted pin or shoe is brought into contact with the sample, and the plate is
moved at a constant velocity, subjecting the material to friction. The load on the pin is varied.

o Data Analysis: The test is repeated multiple times at different loads to determine the lowest
load at which a reaction (e.g., crackling, smoke, or ignition) occurs in at least one out of a set
number of trials. A higher load value indicates lower friction sensitivity.

Thermal Stability Analysis (Differential Scanning
Calorimetry - DSC)

Objective: To determine the thermal stability and decomposition characteristics of an energetic
material.

Methodology (Based on STANAG 4515):

o Apparatus: A Differential Scanning Calorimeter (DSC).
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» Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the plasticizer
is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

e Procedure: The sample and reference pans are heated in the DSC cell at a constant rate
(e.g., 10 °C/min) over a specified temperature range. The instrument measures the
difference in heat flow between the sample and the reference.

o Data Analysis: The resulting thermogram (heat flow vs. temperature) shows endothermic
(melting) and exothermic (decomposition) events. Key parameters determined include the
onset temperature of decomposition, the peak exothermic temperature, and the enthalpy of
decomposition (the area under the exothermic peak). A higher onset temperature of
decomposition indicates greater thermal stability.

Visualizations
Thermal Decomposition Pathway of Nitrate Esters

The thermal decomposition of nitrate esters like TEGDN is a critical factor in their performance
and stability. The process is initiated by the homolytic cleavage of the weakest bond, the O-
NO2z bond, which then triggers a cascade of radical reactions.
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Caption: Initial steps in the thermal decomposition of a nitrate ester.

Experimental Workflow for Performance Evaluation

The evaluation of energetic plasticizers involves a series of standardized tests to characterize
their performance and safety.
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Caption: Workflow for evaluating the performance of energetic plasticizers.

Conclusion

The experimental data indicates that TEGDN offers a significant improvement in safety and
stability over traditional energetic plasticizers like nitroglycerin, making it a valuable component
in the development of low-vulnerability ammunition. Its reduced sensitivity to impact and
friction, coupled with good thermal stability, addresses key requirements for insensitive
munitions. While its energy output is lower than that of nitroglycerin, it provides a crucial
balance between performance and safety. Further research directly comparing TEGDN with
other modern plasticizers like DEGDN and TMETN under identical conditions would be
beneficial for a more definitive conclusion on their relative merits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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